Cas no 27257-15-4 (1-methylpyrrolo[2,3-b]pyridine)

1-Methylpyrrolo[2,3-b]pyridine is a heterocyclic organic compound featuring a fused pyrrole-pyridine core with a methyl substituent at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly for kinase inhibitors and CNS-targeting compounds. The methyl group improves metabolic stability and solubility, facilitating derivatization for structure-activity relationship studies. High purity grades (>98%) are typically available, ensuring reproducibility in research and development. The compound's versatility and well-characterized reactivity profile make it a preferred scaffold for designing novel bioactive molecules.
1-methylpyrrolo[2,3-b]pyridine structure
27257-15-4 structure
Product Name:1-methylpyrrolo[2,3-b]pyridine
CAS No:27257-15-4
MF:C8H8N2
MW:132.162521362305
MDL:MFCD09743451
CID:250970
PubChem ID:583068
Update Time:2025-06-14

1-methylpyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine,1-methyl-
    • 1-Methyl-7-azaindole
    • 1-Methylpyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine,1-methyl
    • N1-Methyl-7-azaindole
    • N-methyl-1H-pyrrolo[2,3-b]pyridine
    • N-methyl-7-azaindole
    • 1H-Pyrrolo[2,3-b]pyridine, 1-methyl-
    • ZVOCBNCKNQJAFL-UHFFFAOYSA-N
    • 1-methyl-1H-pyrrolo(2,3-b)pyridine
    • 1-Methyl-7-aza-1H-indole
    • FCH869317
    • AB51139
    • ST2408825
    • AX8059368
    • (1-(methyl)-1H-pyrrolo[2,3-b]pyridine)
    • SY060390
    • 27257-15-4
    • MFCD09743451
    • FT-0646086
    • SCHEMBL256379
    • J-505013
    • DS-0364
    • AM20061827
    • AKOS006331287
    • DTXSID80342576
    • CS-W001520
    • 1-methylpyrrolo[2,3-b]pyridine
    • MDL: MFCD09743451
    • Inchi: 1S/C8H8N2/c1-10-6-4-7-3-2-5-9-8(7)10/h2-6H,1H3
    • InChI Key: ZVOCBNCKNQJAFL-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC2=CC=CN=C12

Computed Properties

  • Exact Mass: 132.06900
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.11
  • Boiling Point: 254.2°C at 760 mmHg
  • Flash Point: 107.6°C
  • Refractive Index: 1.609
  • PSA: 17.82000
  • LogP: 1.57330

1-methylpyrrolo[2,3-b]pyridine Security Information

1-methylpyrrolo[2,3-b]pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methylpyrrolo[2,3-b]pyridine Pricemore >>

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1-methylpyrrolo[2,3-b]pyridine Production Method

Additional information on 1-methylpyrrolo[2,3-b]pyridine

Comprehensive Overview of 1-Methylpyrrolo[2,3-b]pyridine (CAS No. 27257-15-4): Properties, Applications, and Research Insights

1-Methylpyrrolo[2,3-b]pyridine (CAS No. 27257-15-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This compound, also referred to as 1-methyl-7-azaindole, belongs to the pyrrolopyridine family, a class of nitrogen-containing fused-ring systems known for their versatile biological and chemical properties. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemicals, and advanced material synthesis.

The molecular structure of 1-methylpyrrolo[2,3-b]pyridine combines a pyrrole ring fused with a pyridine ring, offering a rigid scaffold that enhances binding affinity in molecular interactions. This structural motif is particularly valuable in medicinal chemistry, where it serves as a privileged scaffold for designing kinase inhibitors, antiviral agents, and CNS-targeted therapeutics. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted drug discovery and precision medicine.

In the context of green chemistry and sustainable synthesis, CAS 27257-15-4 has been investigated for its compatibility with eco-friendly catalytic methods. Researchers are optimizing routes such as microwave-assisted synthesis and flow chemistry to reduce waste and improve yields—addressing the growing demand for sustainable pharmaceutical manufacturing. These advancements align with global trends toward carbon-neutral chemical production, a frequently searched topic among academic and industrial chemists.

Beyond pharmaceuticals, 1-methylpyrrolo[2,3-b]pyridine exhibits promise in materials science. Its electron-rich aromatic system makes it a candidate for developing organic semiconductors and luminescent materials, areas gaining traction in OLED technology and flexible electronics. Startups and tech giants alike are investing heavily in these applications, driving searches for novel heterocyclic building blocks like this compound.

Analytical characterization of CAS 27257-15-4 typically involves techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure quality control for commercial suppliers, a critical concern for buyers searching for high-purity research chemicals. Discussions on platforms like ResearchGate often emphasize batch-to-batch consistency, reflecting user priorities.

Safety and handling protocols for 1-methylpyrrolo[2,3-b]pyridine follow standard laboratory practices, though it is not classified as hazardous under major regulatory frameworks. This distinguishes it from restricted compounds, making it accessible for broader research applications—a key point for scientists seeking non-controlled research compounds.

Future directions for 27257-15-4 research may explore its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two cutting-edge domains in drug development. As AI-driven molecular design grows, computational studies predicting its reactivity profiles (in silico modeling) could further accelerate its adoption.

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